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Compound of Interest

Compound Name: Ac-RYYRIK-NH2

Cat. No.: B013120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-RYYRIK-NH2 is a synthetic peptide that acts as a high-affinity ligand for the

Nociceptin/Orphanin FQ (NOP) receptor, also known as the opioid receptor-like 1 (ORL1)

receptor.[1][2][3] This peptide has demonstrated both antagonist and agonist properties in

different experimental settings.[1][2][3] In rat brain preparations, it antagonizes nociceptin-

stimulated G protein activation, while in vivo studies in mice have shown it to possess potent

agonist properties, such as inhibiting locomotor activity.[1][2][3] The N-terminal acetylation and

C-terminal amidation of the peptide enhance its stability by mimicking the structure of native

proteins.[4] This modification, however, can also lead to a decrease in the overall charge of the

peptide, potentially affecting its solubility.[4]

This document provides a comprehensive guide to the solubility, reconstitution, and handling of

Ac-RYYRIK-NH2, along with an overview of its biological context.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of Ac-RYYRIK-NH2 is presented in the table

below.
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Property Value

Molecular Formula C44H70N14O9

Molecular Weight 939.14 g/mol

Sequence Ac-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2

Appearance Lyophilized powder

Purity (HPLC) Typically >95%

Solubility Soluble in water[5]

Storage (Lyophilized) Store at -20°C for up to one year[5][6]

While vendor information indicates that Ac-RYYRIK-NH2 is soluble in water, specific

quantitative data (e.g., mg/mL) is not readily available. The solubility of a peptide is influenced

by its amino acid composition, modifications, and the pH of the solvent. Ac-RYYRIK-NH2 has a

net positive charge due to the presence of arginine and lysine residues. For such basic

peptides, the following solvent recommendations are provided based on general peptide

handling guidelines.

Recommended Solvents & Reconstitution Strategy

Primary Solvent: Start by attempting to dissolve the peptide in sterile, distilled water.

Secondary Solvent (if needed): If the peptide does not readily dissolve in water, a dilute acidic

solution can be used. A 10-30% aqueous acetic acid solution is a common choice for basic peptides.

[7]

For Hydrophobic Peptides (General Guidance): In cases of high hydrophobicity, a small amount of

an organic solvent like dimethyl sulfoxide (DMSO) can be used to initially dissolve the peptide,

followed by dilution with an aqueous buffer.[7][8] However, given the charged residues in Ac-

RYYRIK-NH2, this is less likely to be necessary.

Reconstitution Protocol
This protocol provides a step-by-step guide for the proper reconstitution of lyophilized Ac-
RYYRIK-NH2. Following these steps will help ensure the integrity and biological activity of the
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peptide.

Materials:

Vial of lyophilized Ac-RYYRIK-NH2

Sterile, distilled water or other appropriate solvent

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.

Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the lyophilized powder is at

the bottom.

Solvent Addition: Carefully add the desired volume of the chosen solvent (e.g., sterile water)

to the vial. To minimize foaming, gently run the solvent down the side of the vial.

Dissolution: Gently swirl the vial or vortex at a low speed to dissolve the peptide. If the

peptide does not dissolve completely, sonication for a short period (10-20 seconds) may be

helpful.

Visual Inspection: The reconstituted peptide solution should be clear and free of any visible

particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to

aliquot the reconstituted peptide solution into smaller, single-use volumes in sterile, low-

retention polypropylene tubes.
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Storage of Reconstituted Peptide: Store the aliquots at -20°C or for longer-term storage, at

-80°C. Reconstituted peptides should generally be used within a few weeks.

Below is a graphical representation of the general workflow for peptide reconstitution.
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Caption: A flowchart illustrating the key steps for the proper reconstitution of lyophilized

peptides.

Biological Context: NOP Receptor Signaling
Pathway
Ac-RYYRIK-NH2 exerts its biological effects through interaction with the NOP receptor, a G

protein-coupled receptor (GPCR). The signaling cascade initiated by the activation of the NOP

receptor is complex and can lead to various cellular responses.

Upon agonist binding, the NOP receptor couples to inhibitory G proteins (Gαi/o). This coupling

leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP

(cAMP) levels. The dissociation of the G protein subunits can also lead to the modulation of ion

channel activity, including the inhibition of voltage-gated calcium channels and the activation of

inwardly rectifying potassium channels. Furthermore, NOP receptor activation can trigger

mitogen-activated protein kinase (MAPK) signaling pathways, such as the ERK1/2 pathway.

The following diagram illustrates a simplified overview of the NOP receptor signaling pathway.
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Caption: A simplified diagram of the NOP receptor signaling cascade initiated by an agonist like

Ac-RYYRIK-NH2.

Disclaimer
This document is intended for research use only and is not for use in diagnostic or therapeutic

procedures. The information provided is based on currently available data and general peptide

handling principles. It is the responsibility of the end-user to determine the suitability of this

information for their specific application. Always refer to the product-specific information sheet

provided by the supplier for the most accurate and up-to-date details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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